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Compound of Interest

Compound Name: 2-Benzylaniline

Cat. No.: B1266149

Essential Safety and Handling Guide for 2-
Benzylaniline

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Benzylaniline (CAS No: 28059-64-5). It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Benzylaniline is classified as a hazardous substance. Adherence to the following PPE
guidelines is mandatory to minimize exposure risk.

Hazard Classification:
» Signal Word: Warning[1][2]
e Hazard Statements:
o H315: Causes skin irritation[1][2][3]
o H319: Causes serious eye irritation[1][2][3]

o H335: May cause respiratory irritation[1][2][3]
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» Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

o Target Organs: Respiratory system[1][2]

Recommended Personal Protective Equipment (PPE):

PPE Category

Specification

Purpose

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., Nitrile).

To prevent skin contact and
irritation.[1][2][4][5]

Eye Protection

Use chemical safety goggles
or glasses.[1][2][4]

To protect against splashes
and eye irritation.[1][2][3][5]

Face Protection

A face shield should be worn in
addition to goggles when there
is a significant risk of
splashing.[4][6]

To provide full-face protection
from splashes.

Respiratory Protection

Use a NIOSH-approved N95
dust mask or a respirator if
ventilation is inadequate or

when handling fine powders.[1]

[2]

To prevent inhalation and

respiratory tract irritation.[7]

Body Protection

Wear a fully buttoned lab coat

and closed-toe shoes.[4][6]

To protect skin and clothing

from contamination.[5][7]

Chemical and Physical Properties

Understanding the properties of 2-Benzylaniline is crucial for safe handling and storage.
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Property Value

CAS Number 28059-64-5[1][2]

Molecular Formula Ci3H13N[8][9]

Molecular Weight 183.25 g/mol [1][8][9]

Appearance Solid[1]

Melting Point 49-54 °C[1][2]

Boiling Point 172-173 °C at 12 mmHg[1][2]
Flash Point 113 °C (235.4 °F) - closed cup[1][2]
Storage Class 11 - Combustible Solids[1][2]

Operational and Disposal Plans
A. Handling and Storage Protocol

Step 1: Preparation

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[5]

o Work in a well-ventilated area, preferably within a chemical fume hood.[5]

o Confirm all required PPE is available and in good condition.

Step 2: Handling

e Avoid direct contact with skin and eyes.[5]

e Do not breathe in dust or vapors.[5]

e Wash hands thoroughly with soap and water after handling the substance.[5]
Step 3: Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[5]
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o Store locked up and away from incompatible materials, such as strong oxidizing agents.[5][7]

o Label the container clearly with the chemical name and associated hazards.

B. Spill Response Protocol

Step 1: Evacuate and Secure

o Immediately alert others in the vicinity.

o If the spill is large or in a poorly ventilated area, evacuate the lab.

« Isolate the spill area to prevent spreading.[10]

Step 2: Assess and Prepare

o Wear the appropriate PPE as listed above, including respiratory protection.
o Do not attempt to clean a large spill without proper training and equipment.
Step 3: Contain and Clean

o For solid spills, carefully sweep up the material, avoiding dust formation, and place it into a
suitable, labeled container for disposal.[5]

e Use an absorbent material for liquid spills before collecting them into a waste container.
o Clean the spill area with a suitable solvent, followed by soap and water.

Step 4: Decontamination

o Dispose of all contaminated materials (including PPE) as hazardous waste.

e Wash hands and any exposed skin thoroughly after cleanup.

C. Disposal Plan

« All 2-Benzylaniline waste and contaminated materials must be treated as hazardous waste.
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o Dispose of the chemical waste in a designated, properly labeled, and sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of it down the drain.[5][11]

» Contact your institution's Environmental Health and Safety (EHS) office for specific disposal

procedures.
D, First Aid and Emergency Procedures
Exposure Route Immediate Action Protocol
Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[5] Remove contact

lenses if present and easy to do.[5] Seek

immediate medical attention.[5]

Remove contaminated clothing immediately.[12]
) Wash affected skin with large amounts of soap
Skin Contact ) )
and water for at least 15 minutes.[5][12] If skin

irritation occurs, seek medical attention.[5]

Move the person to fresh air at once.[5][12] If

breathing is difficult or has stopped, provide

Inhalation o o
artificial respiration. Keep the person warm and
at rest.[12] Seek immediate medical attention.[5]
Do NOT induce vomiting.[5] If the person is
Ingestion conscious, rinse their mouth with water.[13]

Seek immediate medical attention.[5]

Workflow Visualization

The following diagram illustrates the standard operating procedure for handling 2-
Benzylaniline, from initial preparation to final waste disposal.
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Caption: Workflow for Safe Handling of 2-Benzylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-benzylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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